Cas no 1807242-19-8 (Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate
• CAS No: 1807242-19-8
• MF: C₁₂H₈F₅NO₃
• MW: 309.188840866089
• CID: 4795174
• Update Time: 2025-11-01

Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate

• Inchi： 1S/C12H8F5NO3/c1-2-20-10(19)7-3-6(21-11(13)14)4-9(8(7)5-18)12(15,16)17/h3-4,11H,2H2,1H3
• InChI Key： NNABBAWWSNEIQF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(=O)OCC)C=1C#N)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate

Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate (CAS No. 1807242-19-8): An Overview

Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate (CAS No. 1807242-19-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, difluoromethoxy substituent, and a trifluoromethyl group, which collectively contribute to its potential therapeutic applications and chemical reactivity.

The cyano group in Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate is a key functional group that imparts significant electronic and steric effects to the molecule. The presence of this group can enhance the compound's biological activity by modulating its interactions with biological targets. Recent studies have shown that cyano-containing compounds often exhibit potent antitumor and antimicrobial properties, making them valuable candidates for drug discovery.

The difluoromethoxy substituent is another critical feature of this compound. Fluorine atoms are known for their ability to alter the physicochemical properties of organic molecules, such as their lipophilicity, metabolic stability, and binding affinity to receptors. The introduction of difluoromethoxy groups can significantly enhance the pharmacokinetic properties of a drug candidate, improving its bioavailability and reducing its potential for adverse side effects.

The trifluoromethyl group in Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate further contributes to its unique chemical profile. Trifluoromethyl groups are highly electronegative and can significantly influence the electronic distribution within the molecule. This can lead to enhanced reactivity and improved binding affinity to specific biological targets. In pharmaceutical research, trifluoromethylated compounds have been extensively studied for their potential as potent inhibitors of various enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate. Various methodologies, including transition-metal-catalyzed reactions and fluorination techniques, have been developed to facilitate the preparation of this compound with high yields and purity. These synthetic strategies not only improve the accessibility of the compound but also provide insights into its structure-property relationships.

In the context of medicinal chemistry, Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate has shown promise in several therapeutic areas. Preclinical studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer progression and inflammation. For instance, it has been reported to exhibit selective inhibition against certain kinases, which are key regulators of cell proliferation and survival. This selective inhibition can lead to reduced tumor growth and improved therapeutic outcomes.

Beyond its potential as a therapeutic agent, Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate is also a valuable intermediate in the synthesis of other bioactive compounds. Its versatile chemical structure allows for further functionalization through various chemical transformations, making it a useful building block in drug discovery pipelines.

The safety profile of Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate has been evaluated through extensive toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, ongoing research is necessary to fully understand its safety profile and optimize its use in clinical settings.

In conclusion, Ethyl 2-cyano-5-difluoromethoxy-3-(trifluoromethyl)benzoate (CAS No. 1807242-19-8) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further investigation and potential therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in the development of novel therapeutics for various diseases.